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Compound of Interest

Compound Name: GSK319347A

Cat. No.: B1672380 Get Quote

This guide provides technical support for researchers and scientists developing injectable

formulations of GSK319347A, a potent and selective IKKε/TBK1 inhibitor. It includes frequently

asked questions (FAQs), troubleshooting guides, experimental protocols, and key formulation

data to address common challenges encountered during preclinical research.

Frequently Asked Questions (FAQs)
Q1: What are the basic physicochemical properties of GSK319347A?

A1: GSK319347A is a potent kinase inhibitor with poor aqueous solubility.[1][2][3] Key

properties are summarized in the table below.
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Property Value Source

Chemical Name

5-(5,6-Dimethoxy-1H-

benzimidazol-1-yl)-3-[[2-

(methylsulfonyl)phenyl]methox

y]-2-thiophenecarbonitrile

[1][2]

Molecular Weight 469.53 g/mol [1][2][4]

Formula C₂₂H₁₉N₃O₅S₂ [2][4]

Mechanism of Action

Potent and selective inhibitor

of IKKε and TBK1 kinases.[1]

[3][4][5]

Primary Solvent
Soluble to 100 mM (approx. 47

mg/mL) in DMSO.[1][2][3]

Q2: Why is a co-solvent system necessary for GSK319347A injection?

A2: GSK319347A is poorly soluble in aqueous solutions. A co-solvent system, which combines

a primary organic solvent like DMSO with other water-miscible solvents, is required to dissolve

the compound and maintain its solubility upon dilution into an aqueous physiological

environment for in vivo administration.[6][7][8] Without a proper co-solvent system, the

compound would likely precipitate upon injection, leading to low bioavailability and potential

toxicity.[9]

Q3: Are there any established co-solvent formulations for GSK319347A for animal studies?

A3: Yes, two common formulations are reported for preclinical in vivo use, such as oral or

intraperitoneal injection.[3][4] These provide a starting point for development.
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Formulation Component Protocol 1 (Suspension) Protocol 2 (Clear Solution)

Primary Solvent 10% DMSO 10% DMSO

Co-Solvent/Vehicle 40% PEG300 90% Corn Oil

Surfactant 5% Tween-80 -

Aqueous Diluent 45% Saline -

Resulting Solubility 2.25 mg/mL ≥ 2.25 mg/mL

Appearance Suspended Solution Clear Solution

Data sourced from

MedchemExpress.[3][4]

Q4: What is the mechanism of action of GSK319347A?

A4: GSK319347A is a dual inhibitor of TANK-binding kinase 1 (TBK1) and IκB kinase ε (IKKε),

which are key regulators in the NF-κB signaling pathway.[3][4][10] By inhibiting these kinases, it

prevents the activation of transcription factors that drive inflammatory responses.
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Start:
Prepare Formulation

Issue:
Precipitation or Cloudiness

1. Check Order of Addition
(Aqueous Last)

 During Prep?

2. Use Sonication/Heat
to Aid Dissolution

 Order OK

Issue Resolved

 Order Wrong

3. Verify Concentration
(Is it within limits?)

 Still Cloudy

 Now Clear

 Conc. OK

Issue Persists:
Reformulate

 Conc. Too High

1. Dissolve GSK319347A
in 100µL DMSO

(22.5 mg/mL Stock)
2. Add 400µL PEG300

Vortex
3. Add 50µL Tween-80

Vortex 4. Add 450µL Saline
(Slowly, with Vortexing)

Vortex Final Formulation:
2.25 mg/mL Suspension

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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